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Compound of Interest

Compound Name: Lead nitrite

Cat. No.: B080409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and isolation of pure

lead(II) nitrite. Due to the limited availability of extensive research on this specific compound,

this document focuses on the scientifically documented methods for its preparation and

characterization, with a particular emphasis on lead(II) nitrite monohydrate. The information is

intended to provide a foundational understanding for researchers and professionals in

chemistry and drug development.

Introduction to Lead(II) Nitrite
Lead(II) nitrite, with the chemical formula Pb(NO₂)₂, is an inorganic compound of lead in the +2

oxidation state. While the closely related lead(II) nitrate is a common and stable compound,

pure lead(II) nitrite is less frequently encountered in the literature, suggesting potential

challenges in its synthesis and stability. However, research has confirmed the existence and

isolation of its hydrated form, lead(II) nitrite monohydrate (Pb(NO₂)₂·H₂O), as a stable

crystalline solid. This guide will focus on the synthesis and properties of this monohydrate.

Synthesis of Lead(II) Nitrite Monohydrate
The primary documented method for the synthesis of lead(II) nitrite monohydrate involves a

metathesis reaction in an aqueous solution. This method relies on the precipitation of an

insoluble silver salt to drive the reaction to completion, leaving the desired lead(II) nitrite in the

solution, from which it can be crystallized.
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2.1. Chemical Reaction

The synthesis is achieved by reacting lead(II) chloride (PbCl₂) with silver nitrite (AgNO₂). The

lead(II) chloride provides the lead(II) cations, while silver nitrite serves as the source of nitrite

anions. The reaction proceeds as follows:

In this double displacement reaction, the highly insoluble silver chloride (AgCl) precipitates out

of the solution, leaving aqueous lead(II) nitrite.

Metathesis Reaction for Lead(II) Nitrite Synthesis

Lead(II) Chloride (aq)

Lead(II) Nitrite (aq)

+ 2AgNO₂
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Fig. 1: Metathesis reaction for lead(II) nitrite synthesis.

2.2. Experimental Protocol

The following protocol is based on the method described for the preparation of lead(II) nitrite

monohydrate crystals[1].

Preparation of Reactants: Prepare separate aqueous solutions of lead(II) chloride and silver

nitrite. The lead(II) chloride solution may require gentle heating to fully dissolve, as its

solubility in water is limited at room temperature.

Reaction: Mix the aqueous solutions of lead(II) chloride and silver nitrite. A dense white

precipitate of silver chloride will form immediately.
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Filtration: Separate the silver chloride precipitate from the solution by filtration. The resulting

filtrate is an aqueous solution of lead(II) nitrite.

Crystallization: Allow the filtrate to stand, facilitating the slow evaporation of water. This will

lead to the formation of yellow, plate-like crystals of lead(II) nitrite monohydrate.

Isolation: Carefully decant the remaining solution or filter the crystals from the mother liquor.

Drying: The isolated crystals should be dried. It is noted that the compound is not

hygroscopic[1]. Gentle drying in a desiccator would be appropriate.

Properties and Characterization of Lead(II) Nitrite
Monohydrate
The characterization of lead(II) nitrite monohydrate has been primarily achieved through single-

crystal X-ray diffraction.

3.1. Physical and Chemical Properties

The known physical and chemical properties of lead(II) nitrite monohydrate are summarized in

the table below.
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Property Value

Chemical Formula Pb(NO₂)₂·H₂O

Molar Mass 317.2 g/mol

Appearance Yellow, plate-like crystals

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions
a = 9.194 Å, b = 11.806 Å, c = 12.210 Å, β =

130.64°

Density (calculated) 4.19 g/cm³

Stability
Crystals are reported to undergo rapid decay

upon X-ray irradiation[1].

3.2. Structural Information

The crystal structure of lead(II) nitrite monohydrate reveals a complex coordination

environment for the lead(II) ions. There are two independent Pb²⁺ ions in the unit cell. One lead

ion is coordinated by seven nitrite oxygen atoms, two nitrite nitrogen atoms, and one water

oxygen atom. The other lead ion is surrounded by seven nitrite oxygen atoms, one nitrite

nitrogen atom, and also one water oxygen atom[1]. The yellow color of the crystals is attributed

to the short contact distance between the lead(II) ions and the nitrite oxygen atoms[1].

Experimental Workflow Diagram
The following diagram illustrates the workflow for the synthesis and isolation of lead(II) nitrite

monohydrate.
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Synthesis and Isolation of Pb(NO₂)₂·H₂O
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Fig. 2: Workflow for the synthesis and isolation of lead(II) nitrite monohydrate.
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Stability and Handling
Lead(II) nitrite monohydrate has been shown to be sensitive to X-ray radiation, which suggests

a degree of instability under certain energetic conditions[1]. As with all lead compounds, lead(II)

nitrite should be handled with extreme care due to its toxicity. Ingestion or inhalation of lead

compounds can lead to acute or chronic lead poisoning. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

All manipulations should be carried out in a well-ventilated fume hood.

Conclusion
The synthesis and isolation of pure lead(II) nitrite are not widely documented, with the most

definitive evidence pointing to the preparation of its monohydrated form, Pb(NO₂)₂·H₂O. The

established method involves a straightforward metathesis reaction between lead(II) chloride

and silver nitrite in an aqueous medium, leading to the crystallization of the desired product.

The limited body of research on this compound suggests that further investigation into its

properties, stability, and potential applications could be a valuable area of scientific inquiry. For

researchers requiring lead(II) and nitrite ions in a reaction, the in situ generation from soluble

lead and nitrite salts or the exploration of more stable lead-nitrite complexes may be viable

alternative strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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